Cas no 1380593-75-8 (Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-)

• Product Name: Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-
• CAS No: 1380593-75-8
• MF: C₇H₈BF₃N₂O₂
• MW: 219.956831932068
• CID: 2125251
• Update Time: 2023-11-19

Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 6-(methylamino)-5-(trifluoromethyl)pyridin-3-ylboronic acid
• (6-(Methylamino)-5-(trifluoromethyl)pyridin-3-yl)boronic acid
• CID 129958594
• Boronic acid, B-[6-(methylamino)-5-(trifluoromethyl)-3-pyridinyl]-

• Inchi： 1S/C7H8BF3N2O2/c1-12-6-5(7(9,10)11)2-4(3-13-6)8(14)15/h2-3,14-15H,1H3,(H,12,13)
• InChI Key： KBNVCIOUIYHOJN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CN=C1NC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 65.4

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 352.2±52.0 °C(Predicted)
• pka: 3.38±0.19(Predicted)